Cas no 1060225-76-4 (N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[(thiophen-3-yl)methyl]ethanediamide)

• Product Name: N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[(thiophen-3-yl)methyl]ethanediamide
• CAS No: 1060225-76-4
• MF: C₁₅H₁₄N₂O₄S
• MW: 318.347662448883
• CID: 5871412
• PubChem ID: 25868783
• Update Time: 2025-07-25

N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[(thiophen-3-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(thiophen-3-ylmethyl)oxamide
• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[(thiophen-3-yl)methyl]ethanediamide
• 1060225-76-4
• AKOS024498532
• F5104-0026
• N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(thiophen-3-ylmethyl)oxalamide

• Inchi： 1S/C15H14N2O4S/c18-14(16-8-10-3-6-22-9-10)15(19)17-11-1-2-12-13(7-11)21-5-4-20-12/h1-3,6-7,9H,4-5,8H2,(H,16,18)(H,17,19)
• InChI Key： MPRXXFJGXALEHH-UHFFFAOYSA-N
• SMILES： C(NCC1C=CSC=1)(=O)C(NC1=CC=C2OCCOC2=C1)=O

Computed Properties

• Exact Mass: 318.06742811g/mol
• Monoisotopic Mass: 318.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[(thiophen-3-yl)methyl]ethanediamide

Research Brief on N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[(thiophen-3-yl)methyl]ethanediamide (CAS: 1060225-76-4)

In recent years, the compound N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[(thiophen-3-yl)methyl]ethanediamide (CAS: 1060225-76-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a benzodioxin moiety with a thiophene-methyl group, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[(thiophen-3-yl)methyl]ethanediamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the reaction conditions to improve scalability and reduce by-products. The compound's structure has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its integrity for further biological evaluations.

Pharmacological investigations have revealed that this compound exhibits notable activity as a modulator of specific biological pathways. In vitro studies demonstrate its ability to interact with key protein targets, suggesting potential applications in neurodegenerative diseases and inflammatory conditions. Mechanistic studies indicate that the compound's efficacy may be linked to its dual functionality, with the benzodioxin and thiophene groups contributing to its binding affinity and selectivity.

Recent preclinical trials have further elucidated the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies highlight its favorable bioavailability and low toxicity, making it a viable candidate for further development. However, challenges such as metabolic stability and potential drug-drug interactions require additional investigation to optimize its therapeutic index.

In conclusion, N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[(thiophen-3-yl)methyl]ethanediamide represents a promising scaffold for drug development. Its unique chemical structure and demonstrated biological activity warrant continued research to explore its full therapeutic potential. Future studies should focus on refining its pharmacokinetic properties and conducting rigorous clinical trials to validate its efficacy and safety in human subjects.